molecular formula C11H17N3O3 B8383207 Isobutyl (3-methoxy-5-methylpyrazin-2-yl)carbamate CAS No. 186497-47-2

Isobutyl (3-methoxy-5-methylpyrazin-2-yl)carbamate

Cat. No.: B8383207
CAS No.: 186497-47-2
M. Wt: 239.27 g/mol
InChI Key: JRIUSNXEAMPSCD-UHFFFAOYSA-N
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Description

Isobutyl (3-methoxy-5-methylpyrazin-2-yl)carbamate is a useful research compound. Its molecular formula is C11H17N3O3 and its molecular weight is 239.27 g/mol. The purity is usually 95%.
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Properties

CAS No.

186497-47-2

Molecular Formula

C11H17N3O3

Molecular Weight

239.27 g/mol

IUPAC Name

2-methylpropyl N-(3-methoxy-5-methylpyrazin-2-yl)carbamate

InChI

InChI=1S/C11H17N3O3/c1-7(2)6-17-11(15)14-9-10(16-4)13-8(3)5-12-9/h5,7H,6H2,1-4H3,(H,12,14,15)

InChI Key

JRIUSNXEAMPSCD-UHFFFAOYSA-N

Canonical SMILES

CC1=CN=C(C(=N1)OC)NC(=O)OCC(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

Isobutylchloroformate (4.79 ml) was added to a stirred solution of 2-amino-3-methoxy-5-methylpyrazine (5 g) and pyridine (2.91 ml) in dichloromethane (10 ml) at ambient temperature. After 90 minutes the reaction mixture was diluted with dichloromethane (10 ml) and washed with 2M hydrochloric acid (3×20 ml), water (20 ml) and saturated sodium chloride solution (20 ml) and then dried (MgSO4). Volatile material was removed by evaporation to give a solid which was recrystallised from hexane to give isobutyl N-(3-methoxy-5-methylpyrazin-2-yl)carbamate (6.5 g); 1H NMR (CDCl3): 1.0 (d, 6 H), 2.0 (m, 1 H), 2.4 (s, 3 H), 4.0 (d, 2 H), 4.02 (s, 3 H), 7.3 (s, 1 H), 7.8 (s, 1 H); mass spectrum (positive chemical ionisation (+ve CI)): 240 (M+H)+.
Quantity
4.79 mL
Type
reactant
Reaction Step One
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
2.91 mL
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step Two

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